Cas no 1565981-58-9 (2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one
• CAS No: 1565981-58-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD26837516
• CID: 5245769
• PubChem ID: 104173150
• Update Time: 2026-03-08

2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-bicyclo[2.2.1]hept-2-yl-
• 2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one

• MDL： MFCD26837516
• Inchi： 1S/C11H14N2O/c14-10-3-4-12-11(13-10)9-6-7-1-2-8(9)5-7/h3-4,7-9H,1-2,5-6H2,(H,12,13,14)
• InChI Key： UVUJGTMGCHAHBK-UHFFFAOYSA-N
• SMILES： C1(C2CC3CC2CC3)=NC=CC(=O)N1

Additional information on 2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one

Introduction to 2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one (CAS No. 1565981-58-9)

2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule, identified by the CAS number 1565981-58-9, has garnered attention due to its promising applications in drug discovery and medicinal chemistry. The compound’s structure incorporates a bicyclo[2.2.1]heptane moiety, which is a fused tricyclic system, combined with a dihydropyrimidinone core. Such structural motifs are often explored for their ability to modulate biological pathways and exhibit pharmacological effects.

The bicyclo[2.2.1]heptane scaffold is known for its rigidity and stability, which can contribute to the compound’s binding affinity and selectivity in biological targets. This structural feature is particularly valuable in the design of small-molecule inhibitors and activators, where precise interactions with macromolecular targets are essential. The dihydropyrimidinone component adds another layer of complexity, introducing potential sites for hydrogen bonding and hydrophobic interactions, further enhancing the compound’s versatility in drug-like properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, dihydropyrimidinones have emerged as a privileged scaffold due to their broad spectrum of biological activities. These compounds have been investigated for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the bicyclo[2.2.1]heptan-2-yl group in 2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one adds an additional layer of functional diversity, making it a particularly intriguing molecule for further exploration.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the bicyclo[2.2.1]heptane and dihydropyrimidinone moieties suggests that it may interact with multiple biological targets simultaneously, a property that is highly desirable in the development of multifunctional therapeutics. This dual-targeting capability could be particularly relevant in complex diseases where modulation of multiple pathways is necessary for effective treatment.

Recent studies have highlighted the importance of structural diversity in medicinal chemistry pipelines. Compounds like 2-{bicyclo2.2.1heptan-2-yl}-3,4-dihydropyrimidin-4-one exemplify how incorporating unique structural motifs can lead to novel pharmacological profiles. The bicyclo[2.2.1]heptane scaffold has been less explored compared to more conventional heterocycles such as pyridines or purines, making it an attractive area for innovation. By leveraging this scaffold, researchers aim to discover compounds with improved pharmacokinetic properties and reduced side effects.

The dihydropyrimidinone core is also well-studied for its bioactivity, particularly in the context of enzyme inhibition and receptor binding assays. This core structure has been modified extensively to optimize potency and selectivity against various therapeutic targets. The integration of the bicyclo[2.2.1]heptan-2-yl group into this framework introduces new possibilities for functionalization and derivatization, allowing chemists to tailor the molecule’s properties to specific biological needs.

Advances in computational chemistry have further accelerated the discovery process for such compounds by enabling virtual screening and molecular docking studies at an unprecedented scale。 These computational approaches allow researchers to predict how CAS No 1565981-58-9 might interact with biological targets before conducting expensive wet-lab experiments。 This high-throughput virtual screening has been instrumental in identifying promising candidates like cas no1565981-58-9 that exhibit favorable binding affinities and selectivities.

The synthesis of cas no1565981-58-9 presents both challenges and opportunities due to its complex structural features。 Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity。 However�� recent advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before。 These innovations include transition-metal-catalyzed reactions、asymmetric synthesis techniques，and flow chemistry approaches， all of which contribute to streamlining the synthetic process。

The pharmacological evaluation of cas no1565981-58-9 has revealed several interesting properties that warrant further investigation。 Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression or inflammatory responses。 Additionally， its ability to modulate receptor activity makes it a candidate for treating neurological disorders or other conditions where receptor dysregulation plays a role。

In conclusion，cas no1565981-58-9 represents a promising entity in pharmaceutical research，with its unique structural features offering potential advantages over conventional drug candidates。 The combination of the bicyclo[bicyclo[bicyclo]heptane] moiety and dihydropyrimidinone core provides a rich foundation for further exploration，both computationally and experimentally。 As research continues，this compound holds great promise as a lead structure or building block for novel therapeutics targeting diverse diseases。